Cas no 2060049-19-4 (1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine)

• Product Name: 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine
• CAS No: 2060049-19-4
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD30477170
• CID: 5163843
• PubChem ID: 131378674
• Update Time: 2025-06-10

1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-α-(fluoromethyl)-4-methyl-
• 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine

• MDL： MFCD30477170
• Inchi： 1S/C9H11ClFN/c1-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9H,5,12H2,1H3
• InChI Key： GIOYRAOBLYFYBD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1Cl)(N)CF

Additional information on 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine

Professional Introduction to 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2060049-19-4)

1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine, identified by its CAS number 2060049-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, as well as the amine functional group on the ethyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a suitable aromatic precursor, such as 2-chloro-4-methylbenzene, through nucleophilic substitution or other coupling reactions. The introduction of the fluoro group at the second position of the benzene ring is a critical step, often achieved using fluorinating agents under controlled conditions. Subsequent modifications, including the addition of the amine group at the terminal position of the ethyl chain, further refine the molecular structure to achieve the desired properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine has been investigated for its potential role in pharmacological interventions due to its ability to interact with specific targets in biological systems. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as inflammation, pain, and neurodegenerative disorders. The chloro and fluoro substituents are known to enhance binding affinity and metabolic stability, making this molecule a valuable candidate for further development.

The use of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine and its biological targets. These methods allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. Additionally, high-throughput screening (HTS) approaches have been employed to rapidly assess the biological activity of this compound across a wide range of targets. Such studies have provided valuable insights into its potential therapeutic applications and have guided the design of more sophisticated derivatives.

The pharmacokinetic properties of 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine are also subjects of considerable interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the metabolic pathways associated with this molecule. These studies have revealed important information about its stability in biological systems and have identified potential metabolites that could influence its overall efficacy and safety profile.

In conclusion, 1-(2-chloro-4-methylphenyl)-2-fluoroethan-1-amine (CAS No. 2060049-19-4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutic agents. As scientific understanding continues to evolve, it is anticipated that additional applications for this compound will be discovered, further solidifying its importance in medicinal chemistry and drug discovery.